Cas no 2138526-43-7 (4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol)

4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol is a cyclohexenol derivative featuring a thiophene-substituted methyl group at the 1-position. This compound is of interest in synthetic organic chemistry due to its structural complexity, combining a cyclohexenol core with a heteroaromatic thiophene moiety. The presence of both hydroxyl and olefinic functionalities enhances its reactivity, making it a versatile intermediate for further derivatization or pharmaceutical applications. Its unique structure may also contribute to potential biological activity, particularly in drug discovery targeting thiophene-containing scaffolds. The compound's stability and synthetic accessibility further underscore its utility in research and development settings.
4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol structure
2138526-43-7 structure
Product Name:4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol
CAS No:2138526-43-7
MF:C12H16OS
MW:208.319842338562
CID:6358734
PubChem ID:165491706
Update Time:2025-08-04

4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol
    • 2138526-43-7
    • EN300-1155817
    • 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol
    • Inchi: 1S/C12H16OS/c1-10-4-6-12(13,7-5-10)9-11-3-2-8-14-11/h2-4,6,8,10,13H,5,7,9H2,1H3
    • InChI Key: AEFOXCFYVPSXDJ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC1(C=CC(C)CC1)O

Computed Properties

  • Exact Mass: 208.09218630g/mol
  • Monoisotopic Mass: 208.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.5Ų

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Additional information on 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol

Exploring the Versatile Applications and Properties of 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138526-43-7)

4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138526-43-7) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its cyclohexenol core and thiophene substituent, offers a wide range of applications due to its intriguing chemical properties and structural versatility.

The molecular structure of 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol combines a cyclohexene ring with a hydroxyl group and a thiophene-methyl moiety. This combination imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for pharmaceuticals, agrochemicals, and functional materials.

One of the most exciting aspects of 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol is its role in drug discovery. The thiophene ring is a common pharmacophore found in many FDA-approved drugs, known for its ability to enhance bioavailability and metabolic stability. The cyclohexenol moiety, on the other hand, provides a rigid framework that can be modified to improve binding affinity to biological targets. This dual functionality makes the compound a promising candidate for the development of new therapeutic agents.

In material science, 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol has shown potential as a precursor for conductive polymers and organic semiconductors. The thiophene unit is known for its excellent electron-donating properties, which are crucial for the performance of organic electronic devices. Recent studies have explored its incorporation into OLEDs (Organic Light-Emitting Diodes) and solar cells, where it contributes to improved charge transport and device efficiency.

The synthetic routes to 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol are another area of active research. Chemists have developed several efficient methods for its preparation, including Grignard reactions, hydroxylation of cyclohexene derivatives, and cross-coupling reactions involving thiophene. These methodologies not only provide access to the compound itself but also open doors to a variety of derivatives with tailored properties.

Environmental and sustainability considerations are also driving interest in 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol. As the chemical industry shifts towards greener practices, researchers are investigating biocatalytic and solvent-free approaches to its synthesis. The compound's potential as a bio-based intermediate aligns well with the growing demand for sustainable chemicals in various applications.

Market trends indicate a rising demand for 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol, particularly in the pharmaceutical and electronics sectors. Its unique combination of properties makes it a sought-after material for R&D laboratories and industrial applications alike. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of their clients.

For researchers and industry professionals looking to explore the potential of 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol, it is essential to consider its storage conditions and handling requirements. While the compound is not classified as hazardous under standard conditions, proper laboratory practices should always be followed to ensure safety and maintain the integrity of the material.

In conclusion, 4-Methyl-1-[(thiophen-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138526-43-7) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its diverse applications, from drug development to advanced materials, highlight its importance in modern scientific research. As new synthetic methods and applications continue to emerge, this compound is poised to play an even more significant role in shaping the future of chemical innovation.

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